2-(6-oxo-4-pyrrolidin-1-ylpyridazin-1(6H)-yl)-N-(1-propyl-1H-1,2,3-triazol-4-yl)acetamide

• IUPAC Name: 2-(6-oxo-4-pyrrolidin-1-ylpyridazin-1-yl)-N-(1-propyltriazol-4-yl)acetamide
• InChI: InChI=1S/C15H21N7O2/c1-2-5-21-10-13(18-19-21)17-14(23)11-22-15(24)8-12(9-16-22)20-6-3-4-7-20/h8-10H,2-7,11H2,1H3,(H,17,23)
• InChI Key: ZMRRCHFZWLZHDD-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(N=N1)NC(=O)CN2C(=O)C=C(C=N2)N3CCCC3
• Molecular Formula: C15H21N7O2
• Molecular Weight: 331.37 g/mol

Description

2-(6-oxo-4-pyrrolidin-1-ylpyridazin-1(6H)-yl)-N-(1-propyl-1H-1,2,3-triazol-4-yl)acetamide is a useful research compound. Its molecular formula is C15H21N7O2 and its molecular weight is 331.37 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(6-oxo-4-pyrrolidin-1-ylpyridazin-1(6H)-yl)-N-(1-propyl-1H-1,2,3-triazol-4-yl)acetamide is 331.17567294 g/mol and the complexity rating of the compound is 542. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(6-oxo-4-pyrrolidin-1-ylpyridazin-1(6H)-yl)-N-(1-propyl-1H-1,2,3-triazol-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-oxo-4-pyrrolidin-1-ylpyridazin-1(6H)-yl)-N-(1-propyl-1H-1,2,3-triazol-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Pharmacological Properties and Synthesis

• Pharma Market and Patents : Pyridazino compounds, closely related to the specified compound, exhibit a range of pharmacological activities such as cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects. These compounds, including the one mentioned, are often subjects of patents reflecting their potential in pharmaceutical applications (Habernickel, 2002).

• Synthesis and Biological Assessment : Studies on similar compounds, like triazolopyridines, highlight the development of synthesis methods and biological assessments. These efforts are geared towards understanding their diverse biological properties (Karpina et al., 2019).

2. Utility in Synthesis of Fused Azines

• Novel Synthesis Routes : Research has developed new synthesis pathways for pyridazin-3-one derivatives, useful in the creation of various fused azines. These derivatives are key intermediates in synthesizing biologically active compounds (Ibrahim & Behbehani, 2014).

3. Insecticidal Applications

• Insecticidal Potentials : Certain acetamide derivatives, structurally related to the specified compound, have been synthesized and assessed for their insecticidal properties against various pests, indicating a potential application in agriculture (Fadda et al., 2017).

4. Antimicrobial Activities

• Antimicrobial Derivatives : Research has focused on synthesizing new derivatives of related compounds that possess significant antimicrobial activities. This is indicative of their potential use in developing new antimicrobial agents (Hossan et al., 2012).

5. Neuropharmacological Effects

• Cognitive Function Improvement : Oxiracetam, a compound related to the specified molecule, has shown effectiveness in improving learning and memory, particularly in cases of chronic cerebral impairment. This highlights the neuropharmacological potential of such compounds (Banfi & Dorigotti, 1986).